N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-methyl-4-[(2-methylbenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2O2S/c1-13-6-3-4-7-16(13)19(23)21-15-9-10-17(14(2)12-15)22-20(24)18-8-5-11-25-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: YXKDJSQFNAPOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)C
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide, also known as MBOAT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide inhibits FAAH by binding to the active site of the enzyme. The binding of N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide to FAAH prevents the breakdown of endocannabinoids, leading to an increase in their levels. This increase in endocannabinoid levels can activate cannabinoid receptors, which can lead to various physiological effects.
Biochemical and Physiological Effects:
N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have various biochemical and physiological effects. In preclinical studies, N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have analgesic, anti-inflammatory, and anxiolytic effects. N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has several advantages for lab experiments. It is a selective and potent inhibitor of FAAH, which makes it a valuable tool for studying the endocannabinoid system. N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide is also stable and easy to synthesize, which makes it readily available for research purposes. However, N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has some limitations, including its poor solubility in aqueous solutions and its potential off-target effects.

Future Directions

There are several future directions for research on N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide. One area of interest is the development of N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide-based drugs for the treatment of various diseases, including pain, inflammation, and metabolic disorders. Another area of interest is the exploration of N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide's potential applications in materials science and catalysis. Finally, further research is needed to better understand the mechanism of action and potential off-target effects of N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide.

Synthesis Methods

N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide can be synthesized by reacting 2-methyl-4-aminophenyl-2-thiophenecarboxamide with 2-methylbenzoyl chloride in the presence of a base. The reaction yields N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has been extensively studied for its potential applications in various fields, including drug discovery, materials science, and catalysis. In drug discovery, N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide has been identified as an inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. Endocannabinoids are lipid signaling molecules that play a key role in regulating various physiological processes, including pain, inflammation, and appetite. Inhibition of FAAH by N-{2-methyl-4-[(2-methylbenzoyl)amino]phenyl}-2-thiophenecarboxamide can increase the levels of endocannabinoids, which can lead to therapeutic effects.